Cas no 173436-66-3 (MSAB)

MSAB structure
MSAB structure
Product Name:MSAB
CAS No:173436-66-3
MF:C15H15NO4S
MW:305.34890294075
MDL:MFCD00994918
CID:1358185
PubChem ID:1159052
Update Time:2025-04-20

MSAB Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
    • 3-[[(4-Methylphenyl)sulfonyl]amino]-benzoic acid methyl ester
    • Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate
    • WI-21
    • MSAB
    • methyl 3-((4-methylphenyl)sulfonamido)benzoate
    • 173436-66-3
    • MSAB?
    • MSAB, >=95% (HPLC)
    • methyl 3-[(4-methylphenyl)sulfonylamino]benzoate
    • AKOS000511305
    • methyl 3-[(4-methylphenyl)sulfonyl]amino-benzoate
    • Z45583786
    • AC-36552
    • METHYL3-(4-METHYLBENZENESULFONAMIDO)BENZOATE
    • Methyl 3-(4-methylphenylsulfonamido)benzoate
    • CHEMBL5189621
    • SCHEMBL16116948
    • E74501
    • HY-120697
    • s6901
    • CS-0078728
    • SR-01000367943-1
    • SR-01000367943
    • MS-24413
    • STK408576
    • EX-A4298
    • METHYL 3-(4-METHYLBENZENESULFONAMIDO)BENZOATE
    • EN300-318128
    • MFCD00994918
    • MDL： MFCD00994918
    • Inchi： 1S/C15H15NO4S/c1-11-6-8-14(9-7-11)21(18,19)16-13-5-3-4-12(10-13)15(17)20-2/h3-10,16H,1-2H3
    • InChI Key： CVKBYFCJQSPBOI-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=C(C(=O)OC)C=1)(=O)=O

Computed Properties

  • Exact Mass: 305.07225
  • Monoisotopic Mass: 305.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 72.47

MSAB Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Storage Condition：2-8°C

MSAB Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
S6901-5mg
MSAB
 173436-66-3 99.85%
5mg
 ¥794.71 2023-09-15
S e l l e c k ZHONG GUO
S6901-25mg
MSAB
 173436-66-3 99.85%
25mg
 ¥2449.63 2023-09-15
DC Chemicals
DC39226-100mg
MSAB
 173436-66-3 >98%
100mg
 $350.0 2023-09-15
DC Chemicals
DC39226-250mg
MSAB
 173436-66-3 >98%
250mg
 $600.0 2023-09-15
DC Chemicals
DC39226-1g
MSAB
 173436-66-3 >98%
1g
 $1200.0 2023-09-15
TRC
M359603-25mg
Methyl 3-(4-Methylbenzenesulfonamido)benzoate
 173436-66-3
25mg
 $ 58.00 2023-09-06
TRC
M359603-50mg
Methyl 3-(4-Methylbenzenesulfonamido)benzoate
 173436-66-3
50mg
 $ 81.00 2023-09-06
TRC
M359603-250mg
Methyl 3-(4-Methylbenzenesulfonamido)benzoate
 173436-66-3
250mg
 $ 351.00 2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DW983-20mg
MSAB
 173436-66-3 98+%
20mg
 2270.0CNY 2021-07-14
Axon Medchem
3342-10 mg
MSAB
 173436-66-3 99%
10mg
 €80.00 2023-07-10

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